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Compound of Interest

Compound Name: Hexabutyldistannane

Cat. No.: B1337062

For Researchers, Scientists, and Drug Development Professionals

Hexabutyldistannane, also known as hexabutylditin or bis(tributyltin), is an organometallic
compound with the chemical formula C24H54Sn2.[1] It is a key reagent in organic synthesis,
primarily utilized for the introduction of tributylstannyl groups into organic molecules, a critical
step for various subsequent transformations.[2] This document provides a comprehensive
overview of its properties, synthesis, safety, and applications, with a focus on its utility in
forming carbon-carbon bonds.

Physicochemical Properties

Hexabutyldistannane is a clear, colorless to slightly yellow liquid at room temperature.[3][4] It
is characterized by its high boiling point and insolubility in water, while being soluble in many
organic solvents.[3][5]
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Property Value Source(s)
CAS Number 813-19-4 [11[3]
Molecular Formula C24H54Sn2 [1]
Molecular Weight 580.11 g/mol [6]
Appearance Clear C(.)Iorless to slightly 3]
yellow liquid

Density 1.148 g/mL at 25 °C [31[7]
Boiling Point 197-198 °C at 10 mmHg [3114]
Flash Point 130 °C (266 °F) - closed cup [3]
Refractive Index n20/D 1.512 [3]
Water Solubility Insoluble / Immiscible [31[5]
Storage Temperature Freezer (-20°C) [31[5]
Sensitivity Air and Moisture Sensitive [5]

Safety and Handling

Hexabutyldistannane is a hazardous substance that requires careful handling in a controlled
laboratory environment. It is toxic if swallowed, harmful in contact with skin, and causes skin
and serious eye irritation.[1][3] Prolonged or repeated exposure can cause damage to organs.
[1][3] It is also very toxic to aquatic life with long-lasting effects.[3]
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. . Hazard
Hazard Class GHS Pictogram(s) Signal Word
Statement(s)
Acute Toxicity, Oral H301: Toxic if
Danger
(Category 3) swallowed.[1][3]
Acute Toxicity, Dermal H312: Harmful in
Danger _ .
(Category 4) contact with skin.[1][3]
Skin Irritation H315: Causes skin
I Danger o
(Category 2) irritation.[1][3]
Eye Irritation H319: Causes serious
! Danger e
(Category 2A) eye irritation.[1][3]
] o H360: May damage
Reproductive Toxicity -
s Danger fertility or the unborn
(Category 1B) )
child.
H372: Causes
STOT, Repeated damage to organs
Exposure (Category & Danger through prolonged or
1) repeated exposure.[1]
[3]
H410: Very toxic to
Hazardous to the o ]
& Danger aquatic life with long

Aquatic Environment

lasting effects.[3]

Precautionary Measures:

e Handling: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood. Use in a well-ventilated area. Avoid breathing

mist or vapors and prevent contact with skin and eyes. Do not eat, drink, or smoke when

using this product.

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[3] Recommended PPE includes eyeshields, faceshields, and
a suitable respirator (e.g., type ABEK EN14387 filter).
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
locked up or in an area accessible only to qualified persons. It is sensitive to air and
moisture.[5]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Avoid release to the environment.[3]

Synthesis of Hexabutyldistannane

Several methods exist for the synthesis of Hexabutyldistannane.

o From Bis(tributyltin)oxide: One common laboratory-scale synthesis involves heating a
mixture of Bis(tributyltin)oxide (1 equivalent) and Tributyltin hydride (greater than 2
equivalents) under an inert argon atmosphere at 200 °C for 4 hours.[8][9] This reaction
cleanly produces Hexabutyldistannane in excellent yield.[9]

e From Tributyltin Chloride: Another route involves the reaction of tributyltin chloride with a
reducing agent such as lithium, sodium, or magnesium.[10]

o From Tributyltin Hydride: It can also be prepared by the catalytic elimination of hydrogen
from tributyltin hydride.[10]

Applications in Organic Synthesis

Hexabutyldistannane is a versatile reagent in modern organic synthesis, primarily serving as
a source of the tributylstannyl group for stannylation reactions.[2][11]

The most prominent application of Hexabutyldistannane is in palladium-catalyzed Stille cross-
coupling reactions.[11] In this reaction, an organostannane (R-SnBu3) couples with an
organohalide or pseudohalide (R'-X) to form a new carbon-carbon bond (R-R).
Hexabutyldistannane is used to prepare the necessary organostannane reagents via
stannylation of various organic substrates.[2][4] The Stille reaction is valued for its tolerance of
a wide variety of functional groups and generally mild reaction conditions.[11]
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Caption: General workflow for a Stille cross-coupling reaction.

Hexabutyldistannane serves as a precursor to the tributyltin radical (Bu3Sne) upon photolysis
or thermal initiation.[8] This radical is a key intermediate in various transformations.

» Formation of Oximes: Alkyl halides can be converted to oximes by reacting them with
Hexabutyldistannane and a nitrite ester (e.g., isoamylnitrit) in benzene under irradiation.[8]
The photolysis of the Sn-Sn bond generates tributyltin radicals, which abstract the halogen
atom from the starting material. The resulting alkyl radical is then trapped by the nitrite to

form the oxime product.[8]
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» Reduction of Halogen Compounds: Aromatic bromides and iodides can be reduced
(dehalogenated) using Hexabutyldistannane in the presence of tetrabutylammonium
fluoride (TBAF).[8] Similarly, alkyl halides can be de-functionalized via a radical reaction

using AIBN as an initiator.[8]

o Generation of Nitrile Oxides: The reaction of Hexabutyldistannane with hydroxyimidoyl
chlorides under irradiation provides a mild method for generating nitrile oxides.[8] If
conducted in the presence of an alkene, this leads to a 1,3-dipolar cycloaddition to form

isoxazolines directly.[3]
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Caption: Radical pathway for oxime synthesis using Hexabutyldistannane.
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Experimental Protocols

The following section details a representative experimental protocol for a reaction utilizing
Hexabutyldistannane.

This protocol is based on the general method for converting halogen compounds to oximes
using Hexabutyldistannane.[8]

Materials:

e Benzyl bromide

o Hexabutyldistannane (CAS 813-19-4)

 Isoamyl nitrite

e Benzene (anhydrous)

 Inert gas (Argon or Nitrogen)

Equipment:

e Quartz reaction vessel

¢ Photochemical reactor (e.g., with a medium-pressure mercury lamp)
o Magnetic stirrer and stir bar

o Standard laboratory glassware

e Syringes for liquid transfer

o Apparatus for column chromatography (e.g., silica gel)
Procedure:

e To a quartz reaction vessel equipped with a magnetic stir bar and under an inert atmosphere,
add anhydrous benzene as the solvent.
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e Add benzyl bromide (1.0 equivalent) to the vessel.

o Add Hexabutyldistannane (approx. 1.1 equivalents) to the solution via syringe.
e Add isoamyl nitrite (approx. 1.2 equivalents) to the reaction mixture.

o Seal the vessel and place it in the photochemical reactor.

« Irradiate the stirred mixture at room temperature. Monitor the reaction progress using an
appropriate technique (e.g., TLC or GC-MS).

e Upon completion, concentrate the reaction mixture under reduced pressure to remove the
solvent.

» Purify the crude residue using silica gel column chromatography to isolate the desired
product, benzaldoxime.

Safety Precautions:

e This reaction must be performed in a well-ventilated fume hood due to the toxicity of
Hexabutyldistannane, the volatility of benzene (a known carcinogen), and the lachrymatory
nature of benzyl bromide.

o Wear appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves.
e The photochemical reactor should be properly shielded to prevent exposure to UV radiation.

o Handle all organotin waste appropriately for hazardous chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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